Cas no 1510992-26-3 (6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile)

• Product Name: 6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile
• CAS No: 1510992-26-3
• MF: C₁₄H₁₃BrN₂
• MW: 289.170422315598
• MDL: MFCD31583010
• CID: 4785119
• Update Time: 2025-10-31

6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile
• 6-bromo-1-cyclopentylindole-3-carbonitrile

• MDL： MFCD31583010
• Inchi： 1S/C14H13BrN2/c15-11-5-6-13-10(8-16)9-17(14(13)7-11)12-3-1-2-4-12/h5-7,9,12H,1-4H2
• InChI Key： RSXZKPPBPMCZCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C#N)=CN(C=2C=1)C1CCCC1

Computed Properties

• Exact Mass: 288.02621 g/mol
• Monoisotopic Mass: 288.02621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7
• Molecular Weight: 289.17

Additional information on 6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile

Introduction to 6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile (CAS No. 1510992-26-3)

6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile, identified by its CAS number 1510992-26-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a brominated indole core with a cyclopentyl substituent, making it a versatile scaffold for the development of novel bioactive molecules. The presence of a nitrile group at the 3-position further enhances its reactivity, enabling diverse chemical transformations that are crucial for drug discovery.

The compound's structural features position it as a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex pharmacophores. The bromine atom serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl systems prevalent in many therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in addressing various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The cyclopentyl group in 6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile contributes to improved metabolic stability and oral bioavailability, which are critical factors in drug design. This makes the compound particularly attractive for developing orally active small-molecule drugs.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the nitrile and bromine substituents, researchers can design molecules that selectively inhibit specific kinases, thereby offering therapeutic benefits. For instance, modifications to this scaffold have been explored in the synthesis of inhibitors targeting tyrosine kinases, which play a pivotal role in signal transduction pathways.

Another area where 6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile has shown promise is in the development of antimicrobial agents. The indole core is known to exhibit various biological activities, including antimicrobial properties. The introduction of a bromine atom and a nitrile group enhances these activities by improving binding affinity to microbial targets. Studies have demonstrated that derivatives of this compound can exhibit potent activity against Gram-positive bacteria and fungi, making them candidates for novel antimicrobial therapies.

The synthesis of 6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination of 1-cyclopentylindole followed by cyanation at the 3-position. Advances in catalytic methods have enabled more efficient and scalable synthesis, reducing the environmental impact and cost associated with traditional approaches.

In conclusion, 6-Bromo-1-cyclopentyl-1H-indole-3-carbonitrile (CAS No. 1510992-26-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further derivatization and exploration in drug discovery programs targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.